2-Chloro-1-propanol
Overview
Description
2-Chloro-1-propanol, also known as 2-CP, is a chemical compound belonging to the group of alkyl halides. It is a colorless liquid with a strong odor and is mainly used as a reagent in organic synthesis. 2-CP is used in the production of pharmaceuticals, agrochemicals, and other industrial products. It is also used as an intermediate in the synthesis of other organic compounds.
Scientific Research Applications
Chemical Intermediates in Manufacturing
2-Chloro-1-propanol and its positional isomer, 1-chloro-2-propanol, are primarily used as chemical intermediates in the manufacture of propylene oxide. Propylene oxide is a crucial starting material for the production of polyurethane polyols and propylene glycol (National Toxicology Program, 1998).
Synthesis of Antidepressants
In the field of pharmaceuticals, this compound derivatives such as 3-chloro-1-phenyl-1-propanol are used as chiral intermediates for synthesizing antidepressant drugs. The asymmetric synthesis of these compounds can be achieved using microbial reductases with high enantioselectivity (Y. Choi et al., 2010).
Surface Chemistry Studies
This compound has been studied for its thermal chemistry on metal surfaces such as Ni(100) and Cu(100). These studies provide insights into the formation of intermediates like oxametallacycles and the potential applications in surface chemistry and catalysis (Qing-Qing Zhao, Rongping Deng, F. Zaera, 2010).
Conformational Analysis
The compound has been subject to conformational analysis, revealing the prevalence of gauche orientation in both gas phase and solution. This understanding is crucial for developing compounds with halohydrin motifs used in pharmaceutical and agrochemical products (K. M. Gonçalves et al., 2013).
Thermochemical Properties
Studies on the thermochemical properties of this compound and related compounds help in understanding their stability and reactivity. This knowledge is vital for their application in various chemical processes (Hongyan Sun, J. Bozzelli, 2002).
Analytical Chemistry Applications
It's also used in analytical chemistry, as demonstrated by a method to identify 1,3-dichloro-2-propanol and 3-chloro-1,2-propandiol in soy sauce using headspace derivatization solid-phase microextraction combined with gas chromatography-mass spectrometry (Maw-rong Lee, Tzu-Chun Chiu, Jianpeng Dou, 2007).
Synthesis of Beta-Adrenergic Receptor Blockers
This compound intermediates are used in the synthesis of beta-adrenergic blocking agents and antihypertensive drugs. Kinetic resolution studies have been conducted for these intermediates, showing potential for the manufacture of optically pure forms of these important pharmaceuticals (M. Kapoor et al., 2003).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
2-Chloro-1-propanol, also known as β-Chloropropyl alcohol or Propylene chlorohydrin , is a chemical compound used in various applications.
Mode of Action
It’s known that this compound can react with oxidizing agents .
Biochemical Pathways
The biochemical pathways affected by this compound are not well-studied. It’s known that 1-Chloro-2-propanol is formed as an intermediate during the degradation of meso-bis-(1-chloro-2-propyl)ether by Rhodococcus sp. strain DTB .
Result of Action
This compound is known to be a poison by ingestion and moderately toxic by inhalation and skin contact . It is a skin and severe eye irritant . When heated to decomposition, it emits toxic fumes of chlorine .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it is a flammable liquid when exposed to heat, flame, or powerful oxidizers . Therefore, the compound’s action, efficacy, and stability can be affected by the presence of heat or oxidizing agents.
Biochemical Analysis
Biochemical Properties
2-Chloro-1-propanol plays a significant role in biochemical reactions, particularly in the synthesis of other chemical compounds. It interacts with various enzymes and proteins, facilitating different biochemical processes. For instance, it can act as a substrate for dehydrogenase enzymes, which catalyze the oxidation of alcohols to aldehydes or ketones. The interaction between this compound and dehydrogenase enzymes involves the transfer of electrons, leading to the formation of the corresponding aldehyde or ketone .
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, exposure to this compound can lead to changes in the expression of genes involved in detoxification processes, such as those encoding cytochrome P450 enzymes. These changes can alter the metabolic capacity of cells, impacting their ability to process and eliminate toxins .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with biomolecules at the molecular level. It can bind to specific proteins and enzymes, leading to their inhibition or activation. For instance, this compound can inhibit the activity of certain enzymes by binding to their active sites, preventing the substrate from accessing the enzyme. This inhibition can result in the accumulation of substrates and a decrease in the production of products, affecting various metabolic pathways .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound can degrade over time, leading to a decrease in its concentration and effectiveness. Additionally, prolonged exposure to this compound can result in adaptive responses in cells, such as the upregulation of detoxification enzymes .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal impact on cellular function, while at higher doses, it can cause significant toxic effects. For example, high doses of this compound have been associated with adverse effects such as liver damage and neurotoxicity in animal studies. These toxic effects are often dose-dependent, with higher doses leading to more severe outcomes .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. One of the primary metabolic pathways for this compound involves its oxidation by alcohol dehydrogenase enzymes to form the corresponding aldehyde. This aldehyde can then be further metabolized by aldehyde dehydrogenase enzymes to produce carboxylic acids. These metabolic processes are essential for the detoxification and elimination of this compound from the body .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These molecules facilitate the movement of this compound across cell membranes and its accumulation in specific cellular compartments. For instance, transporters such as organic anion transporters can play a role in the uptake and distribution of this compound in liver cells, influencing its localization and concentration within the tissue .
Subcellular Localization
The subcellular localization of this compound can affect its activity and function. This compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, this compound may accumulate in the endoplasmic reticulum, where it can interact with enzymes involved in detoxification processes. The localization of this compound within specific subcellular compartments can influence its effectiveness and impact on cellular function .
Properties
IUPAC Name |
2-chloropropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7ClO/c1-3(4)2-5/h3,5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZIQXGLTRZLBEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7ClO |
Source
|
| Record name | 2-CHLORO-1-PROPANOL | |
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DSSTOX Substance ID |
DTXSID5052541 |
Source
|
| Record name | 2-Chloro-1-propanol | |
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Molecular Weight |
94.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2-chloro-1-propanol is a clear colorless liquid with a pleasant odor. (NTP, 1992), Colorless liquid with a pleasant odor; [Merck Index], Solid |
Source
|
| Record name | 2-CHLORO-1-PROPANOL | |
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| Record name | 2-Chloro-1-propanol | |
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Boiling Point |
271 to 273 °F at 760 mmHg (NTP, 1992), 133-134 °C, 133.50 °C. @ 760.00 mm Hg |
Source
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| Record name | 2-CHLORO-1-PROPANOL | |
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| Record name | 2-CHLORO-1-PROPANOL | |
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| Record name | 2-Chloro-1-propanol | |
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Flash Point |
125 °F (NTP, 1992), 51.6 °C, 125 °F (52 °C) (CLOSED CUP) |
Source
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| Record name | 2-CHLORO-1-PROPANOL | |
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| Record name | 2-Chloro-1-propanol | |
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Solubility |
Soluble (NTP, 1992), SOL IN WATER, ALCOHOL, SOL IN ETHER, ETHANOL |
Source
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| Record name | 2-CHLORO-1-PROPANOL | |
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Density |
1.1 (NTP, 1992) - Denser than water; will sink, 1.103 @ 20 °C |
Source
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| Record name | 2-CHLORO-1-PROPANOL | |
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Vapor Density |
3.26 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 3.3 (AIR= 1) |
Source
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| Record name | 2-CHLORO-1-PROPANOL | |
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Vapor Pressure |
5.25 [mmHg], 5.25 mm Hg @ 20 °C |
Source
|
| Record name | 2-Chloro-1-propanol | |
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Color/Form |
COLORLESS LIQUID | |
CAS No. |
78-89-7, 19210-21-0 |
Source
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| Record name | 2-CHLORO-1-PROPANOL | |
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Melting Point |
< 25 °C |
Source
|
| Record name | 2-Chloro-1-propanol | |
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Retrosynthesis Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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